Cas no 1376440-38-8 ((Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide)

• Product Name: (Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide
• CAS No: 1376440-38-8
• MF: C₁₆H₁₃BrN₂O₆S
• MW: 441.253222227097
• CID: 6045434
• PubChem ID: 75532257
• Update Time: 2025-10-22

(Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide
• 1376440-38-8
• Z614322166
• EN300-26607392
• N-(2-bromo-4,5-dimethoxybenzenesulfonyl)-2-cyano-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C16H13BrN2O6S/c1-23-13-7-12(17)15(8-14(13)24-2)26(21,22)19-16(20)10(9-18)6-11-4-3-5-25-11/h3-8H,1-2H3,(H,19,20)/b10-6-
• InChI Key： SIZOUNBIHPWQFN-POHAHGRESA-N
• SMILES： BrC1=CC(=C(C=C1S(NC(/C(/C#N)=C\C1=CC=CO1)=O)(=O)=O)OC)OC

Computed Properties

• Exact Mass: 439.96777g/mol
• Monoisotopic Mass: 439.96777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų

Additional information on (Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide

Introduction to (Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide (CAS No. 1376440-38-8)

Compound CAS No. 1376440-38-8, specifically identified as (Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups within its framework, including the 2-bromo-4,5-dimethoxyphenyl moiety and the sulfonyl group, contributes to its distinctive chemical properties and reactivity, making it a valuable candidate for further exploration.

The synthesis and characterization of this compound have been subjects of intense study in recent years. Researchers have been particularly interested in understanding how the presence of the cyano and furan-2-yl substituents influences its overall behavior. These groups not only contribute to the compound's structural complexity but also open up possibilities for diverse chemical transformations and interactions. The (Z)-configuration of the prop-2-enamide moiety further adds a layer of specificity to its reactivity, enabling targeted modifications that could be exploited in the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, compounds like (Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide are being evaluated for their potential as intermediates or lead compounds in drug discovery. The< strong>sulfonyl group, known for its ability to enhance binding affinity and metabolic stability, is particularly noteworthy. Recent studies have demonstrated that sulfonyl-containing compounds often exhibit potent biological activity across various therapeutic areas. For instance, derivatives of this class have shown promise in the treatment of inflammatory diseases, neurological disorders, and even certain types of cancer.

The incorporation of the 2-bromo and 4,5-dimethoxyphenyl groups into the molecular structure introduces additional layers of functionality that can be fine-tuned to modulate biological activity. These substituents can influence electronic properties, solubility, and interactions with biological targets. The< strong>furan-2-yl moiety, on the other hand, is known for its ability to enhance bioavailability and metabolic stability upon oral administration. This makes it an attractive feature for developing drugs that require systemic delivery.

The< strong>cyano group present in the compound adds another dimension to its chemical profile. Cyano-substituted compounds are often studied for their ability to act as bioisosteres, replacing other functional groups while maintaining or even enhancing biological activity. This property is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant improvements in drug efficacy and safety.

Evidence from recent research suggests that (Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-yl)prop-2-enamide exhibits intriguing pharmacological properties when tested in vitro and in vivo. Preliminary studies have shown that it interacts with several key biological targets relevant to human health. For example, it has demonstrated binding affinity to enzymes involved in inflammation pathways, suggesting potential therapeutic applications in managing chronic inflammatory conditions. Additionally, its interaction with receptors associated with pain perception has been observed, indicating a possible role in developing analgesic agents.

The< strong>Z-configured propenamide moiety is another critical feature that contributes to the compound's unique pharmacological profile. The stereochemistry of this group can significantly influence how the molecule interacts with biological targets at the molecular level. Studies have shown that stereospecific compounds often exhibit distinct pharmacological effects compared to their enantiomers or racemic mixtures. This underscores the importance of carefully controlling synthetic pathways to achieve desired stereochemical outcomes.

In terms of synthetic methodology, (Z)-N-(2-Bromo-4,5-dimethoxyphenyl)sulfonyl-2-cyano-3-(furan-2-y1)prop--enamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing key intermediates within this molecule. These methods not only improve efficiency but also allow for greater flexibility in modifying functional groups throughout the synthetic process.

The< strong>furan scaffold, while contributing to metabolic stability upon oral administration,< also poses unique challenges during synthesis due to its sensitivity toward certain reaction conditions. Careful optimization of reaction parameters is essential to prevent unwanted side reactions that could compromise yield or purity. Nevertheless,< these challenges are offset by< strong >the potential benefits offered by this scaffold when incorporated into biologically active molecules.

The< strong>sulfonyl group’s role as a bioisostere has been a topic of extensive research recently.< Sulfonyl-containing compounds are known for their ability< strong >to replace other functional groups while maintaining or even enhancing biological activity . This property makes them valuable tools for medicinal chemists seeking< strong >to optimize drug candidates . For example,< sulfonyl derivatives have shown promise as inhibitors of enzymes involved in metabolic pathways associated with diabetes and obesity.< These findings highlight< strong >the versatility
of sulfonyl-containing compounds as pharmacological tools.